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Compound of Interest

Compound Name: Fevipiprant

Cat. No.: B1672611

For researchers, scientists, and drug development professionals, ensuring personal safety
during the handling of investigational compounds like Fevipiprant is paramount. Although
Fevipiprant, an antagonist of the prostaglandin D2 receptor 2, was discontinued for asthma
treatment, its use in research settings necessitates strict adherence to safety protocols to
minimize occupational exposure.[1] This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, offering procedural, step-by-
step guidance for laboratory personnel.

Risk Assessment and Occupational Exposure

As an investigational drug, a specific Safety Data Sheet (SDS) with established Occupational
Exposure Limits (OELS) for Fevipiprant is not publicly available. In the absence of this data, it
is crucial to handle Fevipiprant as a potent pharmaceutical compound.[2] Potent compounds
are pharmacologically active and can elicit health effects at low doses.[3] Therefore, a
conservative approach to handling is recommended, assuming a high degree of potency until
more information becomes available.

Arisk assessment should be conducted by the institution's environmental health and safety
department to establish internal guidelines for handling Fevipiprant.[4][5] This assessment
should consider the quantity of the compound being handled, the procedures being performed
(e.g., weighing, preparing solutions), and the potential for aerosolization.
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Personal Protective Equipment (PPE)
Recommendations

The selection and proper use of PPE is a critical final barrier to exposure after all other control

measures have been implemented. For handling Fevipiprant powder, the following PPE is

recommended.
PPE Category Recommendation Rationale
_ _ Prevents skin contact and
Double gloving with powder- ) )
. absorption. Double gloving
free nitrile or neoprene )
) provides an extra layer of
chemotherapy gloves meeting o
protection in case the outer
Gloves ASTM D6978 standards. The )
_ glove is breached. Powder-
inner glove should be worn
free gloves are recommended
under the gown cuff, and the ) o
to avoid aerosolization of the
outer glove over the cuff.
drug.
A disposable, low-permeability Protects the body from
Gown gown with a solid front, long contamination with the drug

sleeves, and tight-fitting cuffs.

powder.

Eye and Face Protection

Safety goggles with side
shields or a face shield worn

over safety glasses.

Protects the eyes and face
from splashes or airborne

particles.

Respiratory Protection

A fit-tested N95 or higher-rated

respirator.

Protects against inhalation of
aerosolized drug powder, a

primary route of exposure.

Hair and Shoe Covers

Disposable hair and shoe

covers.

Prevents contamination of hair
and personal footwear and
reduces the tracking of the

compound to other areas.

Experimental Workflow for Handling Fevipiprant

Powder
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The following diagram outlines the procedural workflow for safely handling Fevipiprant powder
in a laboratory setting. This workflow is designed to minimize exposure and ensure a safe
working environment.

Procedural workflow for handling Fevipiprant powder.

Disposal Plan

Proper disposal of Fevipiprant and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Solid Waste: All disposable PPE (gloves, gown, respirator, etc.), weighing papers, and any
other contaminated solid materials should be collected in a clearly labeled, sealed hazardous
waste container.

e Liquid Waste: Unused solutions of Fevipiprant should be collected in a designated
hazardous waste container. Do not dispose of them down the drain.

« Empty Containers: Empty Fevipiprant containers should be triple-rinsed with an appropriate
solvent. The rinsate should be collected as hazardous liquid waste. The rinsed container can
then be disposed of according to institutional guidelines.

» Decontamination: All surfaces and equipment that have come into contact with Fevipiprant
should be decontaminated. A suitable solvent should be used to wipe down surfaces, and
the cleaning materials should be disposed of as hazardous waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult
your institution's environmental health and safety department for specific guidance on
hazardous waste disposal procedures. Non-hazardous waste, such as outer packaging that
has not been contaminated, can be recycled or disposed of in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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